Cas no 2229603-59-0 (2-{1-difluoro(phenyl)methylcyclopropyl}propan-2-amine)

• Product Name: 2-{1-difluoro(phenyl)methylcyclopropyl}propan-2-amine
• CAS No: 2229603-59-0
• MF: C₁₃H₁₇F₂N
• MW: 225.277590513229
• CID: 5842467
• PubChem ID: 165704734
• Update Time: 2025-06-13

2-{1-difluoro(phenyl)methylcyclopropyl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-difluoro(phenyl)methylcyclopropyl}propan-2-amine
• 2-{1-[difluoro(phenyl)methyl]cyclopropyl}propan-2-amine
• EN300-1862266
• 2229603-59-0

• Inchi： 1S/C13H17F2N/c1-11(2,16)12(8-9-12)13(14,15)10-6-4-3-5-7-10/h3-7H,8-9,16H2,1-2H3
• InChI Key： IWGWPGJHIBFYRH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(C1(C(C)(C)N)CC1)F

Computed Properties

• Exact Mass: 225.13290587g/mol
• Monoisotopic Mass: 225.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-{1-difluoro(phenyl)methylcyclopropyl}propan-2-amine

Comprehensive Overview of 2-{1-difluoro(phenyl)methylcyclopropyl}propan-2-amine (CAS No. 2229603-59-0)

The compound 2-{1-difluoro(phenyl)methylcyclopropyl}propan-2-amine (CAS No. 2229603-59-0) is a structurally unique molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical research. With its distinctive difluoromethylcyclopropyl moiety and propan-2-amine functional group, this compound offers a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may contribute to the development of novel therapeutics targeting neurological and metabolic disorders.

In the context of current scientific trends, 2-{1-difluoro(phenyl)methylcyclopropyl}propan-2-amine aligns with the growing demand for fluorinated compounds in medicinal chemistry. Fluorination is a key strategy to enhance the metabolic stability and binding affinity of drug candidates, making this compound a valuable subject for study. Additionally, its cyclopropyl ring introduces steric constraints that can influence molecular interactions, a feature often exploited in the design of selective enzyme inhibitors.

The synthesis of CAS No. 2229603-59-0 involves advanced organic chemistry techniques, including cross-coupling reactions and fluorination methodologies. These processes are critical for achieving high purity and yield, which are essential for reproducible research outcomes. Recent advancements in green chemistry have also prompted investigations into more sustainable synthetic routes for this compound, addressing environmental concerns while maintaining efficiency.

From a commercial perspective, 2-{1-difluoro(phenyl)methylcyclopropyl}propan-2-amine is available through specialized chemical suppliers, catering to the needs of academic and industrial laboratories. Its structure-activity relationship (SAR) studies are frequently cited in patents and peer-reviewed journals, highlighting its relevance in intellectual property and innovation-driven markets. As the demand for tailor-made intermediates grows, this compound is poised to play a pivotal role in next-generation chemical development.

Safety and handling of CAS No. 2229603-59-0 adhere to standard laboratory protocols, ensuring minimal risk during experimental procedures. Researchers are advised to consult material safety data sheets (MSDS) and employ appropriate personal protective equipment (PPE) when working with this compound. Its stability under various conditions has been documented, making it suitable for long-term storage and transportation.

In summary, 2-{1-difluoro(phenyl)methylcyclopropyl}propan-2-amine represents a compelling area of study for chemists and biologists alike. Its unique structural features, combined with its potential applications, make it a standout candidate for future research endeavors. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of cutting-edge discoveries in chemistry and beyond.